Cas no 13573-17-6 (Azanium;azane;chromium(3+);tetrathiocyanate;hydrate)

• Product Name: Azanium;azane;chromium(3+);tetrathiocyanate;hydrate
• CAS No: 13573-17-6
• MF: C₄H₁₂CrN₇OS₄
• MW: 354.440474510193
• MDL: MFCD00150925
• CID: 139332
• PubChem ID: 87575586
• Update Time: 2025-11-01

Azanium;azane;chromium(3+);tetrathiocyanate;hydrate Chemical and Physical Properties

Names and Identifiers

• Chromate(1-),diamminetetrakis(thiocyanato-kN)-, ammonium, monohydrate, (OC-6-11)- (9CI)
• REINECKE SALT MONOHYDRATE
• REINECKE SALT, REAGENT GRADE
• REINECKE SALT
• REINECKATE SALT
• AmmoniumReineckateGr
• AMMONIUM REINECKATE MONOHYDRATE
• Ammonium peineckate monohydrate
• Reinecke Salt, Monohydrate, Reagent
• AMMONIUM TETRA(THIOCYANATO)DIAMMINE CHROMATE (III), MONOHYDRATE
• C4CrN4S4.H2O.2NH3.H4N
• 7106AF
• Azanium;azane;chromium(3+);tetrathiocyanate;hydrate
• REINECKE SALT, REAGENT (ACS)REINECKE SALT, REAGENT (ACS)REINECKE SALT, REAGENT (ACS)
• MD0WBQ89IV
• UNII-MD0WBQ89IV
• Ammonium tetraisothiocyanatodiamminechromate(III), hydrate
• Chromate(1-), diamminetetrakis(thiocyanato-kappaN)-, ammonium, hydrate (1:1:1), (OC-6-11)-
• CHROMATE(1-), DIAMMINETETRAKIS(THIOCYANATO-.KAPPA.N)-, AMMONIUM, HYDRATE (1:1:1), (OC-6-11)-
• Reinecke salt monohydrate [MI]
• Q27283902
• 13573-17-6

• MDL： MFCD00150925
• Inchi： 1S/4CHNS.Cr.3H3N.H2O/c4*2-1-3;;;;;/h4*3H;;3*1H3;1H2/q;;;;+3;;;;/p-3
• InChI Key： MXXRCIGWICAQSQ-UHFFFAOYSA-K
• SMILES： [Cr+3].[S-]C#N.[S-]C#N.[S-]C#N.[S-]C#N.O.[NH4+].N.N

Computed Properties

• Exact Mass: 317.894
• Monoisotopic Mass: 317.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Melting Point: 270 °C
• Boiling Point: 146°Cat760mmHg
• Flash Point: 42.1°C
• LogP: 3.59410
• Merck: 8128
• Solubility: Insoluble in dilute hydrochloric acid. Moderately soluble in water. Soluble in alcohol

Azanium;azane;chromium(3+);tetrathiocyanate;hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 36/37/38-32-20/21/22
• Safety Instruction： 36/37/39-26-22
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on Azanium;azane;chromium(3+);tetrathiocyanate;hydrate

Azanium;azane;chromium(3+);tetrathiocyanate;hydrate (CAS No. 13573-17-6): An In-Depth Overview

Azanium;azane;chromium(3+);tetrathiocyanate;hydrate (CAS No. 13573-17-6) is a complex inorganic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, often referred to by its systematic name, azanium azane chromium(3+) tetrathiocyanate hydrate, is a coordination complex featuring chromium in the +3 oxidation state, surrounded by four thiocyanate ligands and water molecules. The unique structure and properties of this compound make it a subject of interest for various applications, including catalysis, sensing, and drug delivery systems.

The structure of azanium azane chromium(3+) tetrathiocyanate hydrate is characterized by a central chromium(III) ion coordinated to four thiocyanate (SCN^-) ligands in a tetrahedral arrangement. The presence of water molecules in the crystal lattice further stabilizes the compound, contributing to its solubility and reactivity. The thiocyanate ligands are known for their ability to form strong bonds with transition metals, making this compound particularly stable under a variety of conditions.

In recent years, the chemical properties of azanium azane chromium(3+) tetrathiocyanate hydrate have been extensively studied. One of the key findings is its redox activity, which can be exploited in electrochemical applications. The compound exhibits reversible redox behavior, making it a promising candidate for use in batteries and other energy storage devices. Additionally, its ability to undergo ligand exchange reactions has been explored for developing new catalysts and sensors.

From a materials science perspective, azanium azane chromium(3+) tetrathiocyanate hydrate has shown potential in the development of functional materials. Its coordination structure can be tailored by varying the ligands or central metal ion, leading to materials with specific optical, magnetic, or electronic properties. For example, researchers have synthesized derivatives of this compound with enhanced luminescent properties, which could be useful in optoelectronic devices.

In the realm of pharmaceutical research, azanium azane chromium(3+) tetrathiocyanate hydrate has been investigated for its potential as a drug delivery vehicle. The compound's ability to form stable complexes with various biomolecules makes it an attractive candidate for targeted drug delivery systems. Studies have shown that it can effectively encapsulate and release therapeutic agents under controlled conditions, potentially improving the efficacy and reducing the side effects of drug treatments.

Moreover, the biological activity of azanium azane chromium(3+) tetrathiocyanate hydrate has been explored in several preclinical studies. Research has indicated that it exhibits antimicrobial properties against a range of pathogenic bacteria and fungi. This property could be leveraged in the development of new antimicrobial agents to combat multidrug-resistant infections. Additionally, preliminary studies have suggested that the compound may have anti-inflammatory and antioxidant effects, which could be beneficial in treating various inflammatory diseases.

The synthesis of azanium azane chromium(3+) tetrathiocyanate hydrate typically involves the reaction of chromium(III) salts with thiocyanate sources in an aqueous medium. The process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Various synthetic routes have been reported in the literature, each offering different advantages in terms of cost-effectiveness and environmental impact.

From an environmental perspective, the use of azanium azane chromium(3+) tetrathiocyanate hydrate is generally considered safe when handled properly. However, like any chemical compound, it should be used with appropriate safety measures to prevent exposure and environmental contamination. Proper disposal methods should be followed to ensure minimal impact on ecosystems.

In conclusion, azanium azane chromium(3+) tetrathiocyanate hydrate (CAS No. 13573-17-6) is a multifaceted compound with a wide range of potential applications in chemistry, materials science, and pharmaceutical research. Its unique structure and properties make it a valuable subject for ongoing scientific investigation and technological development. As research continues to uncover new aspects of this compound's behavior and utility, it is likely to play an increasingly important role in various fields.